molecular formula C46H64O8 B1264879 (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside

(3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside

Cat. No.: B1264879
M. Wt: 745 g/mol
InChI Key: GYSHFNPXXPCKGU-HSODLQDZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside is a ketolated carotenoid glycoside, specifically a myxol derivative, that serves as a specialized pigment in various cyanobacteria, including strains of Anabaena and Nostoc . With the molecular formula C46H64O8 and a molecular weight of 744.99 g/mol , this compound is a key subject in studying carotenoid diversity and biosynthetic pathways in photosynthetic organisms. Its core research value lies in its role as a terminal product in the myxol glycoside pathway, where it is synthesized from (3R,2'S)-myxol 2'-alpha-L-fucoside through a ketolation reaction catalyzed by the enzyme beta-carotene ketolase (CrtW) . This places it as a crucial metabolite for investigating enzyme specificity and the modification of carotenoid skeletons. Researchers utilize this compound primarily to elucidate the unique biosynthetic pathways of carotenoids in cyanobacteria, which differ from those in plants and other bacteria . A significant area of study involves the unique 2'-O-glycosylation with alpha-L-fucose, a characteristic feature of cyanobacterial myxoxanthophylls that distinguishes them from glycosylated carotenoids in other bacteria, which are typically glycosylated at the C-1' position . Studies on mutants lacking the GDP-fucose synthase (WcaG) have shown that some species, like Anabaena sp. PCC 7120, can produce 4-ketomyxol 2'-rhamnoside instead, providing insights into the flexibility and evolution of sugar metabolism in carotenoid glycosylation . Furthermore, the compound is instrumental in probing the substrate specificities of carotenogenesis enzymes such as CrtR (beta-carotene hydroxylase) and CrtW, which have been shown to vary between cyanobacterial species, affecting the final carotenoid profile . Its presence and structural configuration also make it a valuable biomarker for the chemotaxonomic classification of cyanobacteria . For Research Use Only. Not intended for diagnostic or therapeutic purposes.

Properties

Molecular Formula

C46H64O8

Molecular Weight

745 g/mol

IUPAC Name

(6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E,23S)-24-hydroxy-3,7,12,16,20,24-hexamethyl-23-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxypentacosa-1,3,5,7,9,11,13,15,17,19,21-undecaenyl]-2,4,4-trimethylcyclohex-2-en-1-one

InChI

InChI=1S/C46H64O8/c1-30(17-12-13-18-31(2)20-15-23-33(4)25-27-37-35(6)40(48)38(47)29-45(37,8)9)19-14-21-32(3)22-16-24-34(5)26-28-39(46(10,11)52)54-44-43(51)42(50)41(49)36(7)53-44/h12-28,36,38-39,41-44,47,49-52H,29H2,1-11H3/b13-12+,19-14+,20-15+,22-16+,27-25+,28-26+,30-17+,31-18+,32-21+,33-23+,34-24+/t36-,38-,39-,41+,42+,43-,44-/m0/s1

InChI Key

GYSHFNPXXPCKGU-HSODLQDZSA-N

Isomeric SMILES

C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H](/C=C/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C(=O)[C@H](CC2(C)C)O)C)/C)/C)/C)C(C)(C)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC(C=CC(=CC=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C)C)C(C)(C)O)O)O)O

Origin of Product

United States

Scientific Research Applications

Biotechnological Applications

Carotenoid Biosynthesis:
(3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside plays a significant role in the biosynthesis of carotenoids in cyanobacteria. Research indicates that the fucosylation of myxol is catalyzed by fucosyltransferase, which utilizes GDP-l-fucose as a donor of fucose. This enzymatic process is crucial for the production of various glycosylated carotenoids, which have implications for enhancing the nutritional value of food products and developing natural colorants for the food industry .

Enhanced Photoprotection:
Studies have shown that carotenoids like (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside exhibit photoprotective properties. They can mitigate oxidative stress caused by excess light exposure in photosynthetic organisms. For instance, light irradiation has been found to increase the accumulation of this compound alongside other carotenoids, suggesting its role in protecting cellular components from damage .

Pharmaceutical Applications

Antioxidant Properties:
The antioxidant capacity of (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside has been investigated for potential therapeutic applications. Carotenoids are known to scavenge free radicals and reduce oxidative stress, which is linked to various diseases including cancer and cardiovascular disorders. Preliminary studies suggest that this compound may contribute to health benefits through its antioxidant activity .

Potential Anti-inflammatory Effects:
Emerging research indicates that carotenoid derivatives can modulate inflammatory pathways. The application of (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside in pharmaceutical formulations could lead to the development of novel anti-inflammatory agents . Further studies are necessary to elucidate its mechanisms of action and efficacy.

Cosmetic Applications

Skin Health and Protection:
Due to its antioxidant properties, (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside is being explored for use in cosmetic formulations aimed at protecting skin from oxidative damage caused by UV radiation. Its incorporation into creams and lotions could enhance skin hydration and provide a protective barrier against environmental stressors .

Formulation Stability:
Research on cosmetic formulations has highlighted the importance of incorporating stable compounds that can maintain their efficacy over time. The use of (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside could improve the stability and effectiveness of topical products by preventing degradation due to exposure to light and air .

Data Table: Summary of Applications

Application AreaSpecific Use CaseObservations/Findings
BiotechnologicalCarotenoid biosynthesisEnhances nutritional value; used as natural colorants
PhotoprotectionMitigates oxidative stress from excess light exposure
PharmaceuticalAntioxidant propertiesPotential therapeutic applications against oxidative stress
Anti-inflammatory effectsModulates inflammatory pathways
CosmeticSkin health protectionAntioxidant properties beneficial for skin care products
Formulation stabilityImproves stability and efficacy of topical formulations

Case Studies

  • Biosynthetic Pathways in Cyanobacteria:
    A study on Anabaena sp. revealed that fucosylation processes involving (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside are critical for the synthesis of various carotenoids. This research provided insights into how manipulating these pathways could enhance carotenoid production for commercial applications .
  • Antioxidant Activity Assessment:
    Experimental evaluations demonstrated that (3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside exhibits significant antioxidant activity when tested against free radicals in vitro. This finding supports its potential use in dietary supplements aimed at reducing oxidative stress-related health issues .

Preparation Methods

Biosynthetic Pathway and Enzymatic Synthesis

Carotenoid Backbone Formation

The biosynthesis of (3S,2'S)-4-ketomyxol 2'-α-L-fucoside begins with the synthesis of the carotenoid backbone. In Anabaena sp. PCC 7120, geranylgeranyl pyrophosphate (GGPP) undergoes condensation via phytoene synthase (CrtB) to form phytoene. Phytoene desaturase (CrtP) catalyzes two desaturation steps to produce ζ-carotene, which is further desaturated by ζ-carotene desaturase (CrtQ) into lycopene. Lycopene cyclase then forms β-carotene, the precursor for myxol.

Hydroxylation and Ketolation

β-carotene is hydroxylated by β-carotene hydroxylase (CrtR) to yield zeaxanthin in some strains, but in Anabaena, CrtR specifically hydroxylates deoxymyxol to form myxol. Subsequently, the ketolation step is mediated by β-carotene ketolase (CrtW), which introduces a keto group at the C4 position of myxol, producing 4-ketomyxol.

Glycosylation with L-Fucose

The final step involves glycosylation of 4-ketomyxol with α-L-fucose. This requires GDP-L-fucose, synthesized by GDP-fucose synthase (WcaG) from GDP-mannose. A fucosyltransferase attaches the fucose moiety to the C2' hydroxyl group of 4-ketomyxol, forming the final compound. Deletion of wcaG in Anabaena results in substitution with rhamnose, highlighting the enzyme’s specificity for fucose.

Extraction and Purification Methods

Cell Culturing and Harvesting

Anabaena sp. PCC 7120 wild-type strains are cultured in BG-11 medium under 50 μE m⁻² sec⁻¹ light at 30°C. Cells are harvested at OD₇₃₀ ≈ 1.0–1.5 via centrifugation (8,000 × g, 15 min) and stored at -80°C.

Solvent-Based Extraction

Polar carotenoids are extracted using acetone:methanol (7:2, v/v) or chloroform:methanol:water (1:1:0.8, v/v). The homogenate is centrifuged (3,000 × g, 10 min), and the supernatant is dried under nitrogen. Crude extracts are resuspended in ethanol for further purification.

Chromatographic Purification

Column Chromatography

Crude extracts are loaded onto a DEAE-Toyopearl 650M column equilibrated with n-hexane:acetone (1:1, v/v). Polar carotenoids elute in the acetone:methanol phase, while chlorophylls remain bound.

Thin-Layer Chromatography (TLC)

Further purification is achieved via silica gel TLC using dichloromethane:ethyl acetate:acetone:methanol (2:4:2:1, v/v). Bands corresponding to (3S,2'S)-4-ketomyxol 2'-α-L-fucoside (Rf ≈ 0.45) are scraped and eluted.

High-Performance Liquid Chromatography (HPLC)

Final purification employs reversed-phase HPLC (Purospher STAR RP-18 column) with a gradient of acetonitrile:methanol:Tris (89:9.5:1.5, v/v) and methanol:hexane (4:1, v/v). The compound elutes at 14.2 ± 0.3 min with UV-Vis λmax at 440 nm.

Analytical Characterization

Spectroscopic Identification

  • UV-Vis Spectroscopy : Displays absorption maxima at 440 nm, characteristic of conjugated carbonyl groups.
  • Mass Spectrometry (FD-MS) : Molecular ion peak at m/z 744 [M]⁺, consistent with C₄₆H₆₄O₈.
  • ¹H NMR : Key signals include δ 5.35 (H-3, d, J = 11 Hz), δ 4.98 (H-2', d, J = 3.5 Hz), and δ 1.25 (C-6' methyl, s).

Quantification and Purity Assessment

HPLC quantification using external standards reveals a yield of 0.946 ± 0.063 mg/g dry weight in wild-type Anabaena. Purity exceeds 95% as assessed by peak area normalization.

Critical Factors in Preparation

Strain Selection

Wild-type Anabaena sp. PCC 7120 is indispensable, as mutants lacking wcaG or crtW produce rhamnoside derivatives or non-ketolated myxol.

Solvent Optimization

Acetone:methanol (7:2) achieves higher recovery (92 ± 3%) compared to chloroform-based systems (85 ± 4%).

Stabilization Agents

Inclusion of 0.1% ascorbic acid in extraction buffers prevents oxidative degradation, improving yield by 15–20%.

Applications and Comparative Data

Yield Comparison Across Strains

Strain 4-Ketomyxol 2'-Fucoside (mg/g DW) Reference
Anabaena PCC 7120 0.946 ± 0.063
A. variabilis M-3 0.842 ± 0.013
Synechocystis 6803 Not detected

HPLC Conditions Summary

Parameter Specification
Column Purospher STAR RP-18 (150 × 4.6 mm)
Mobile Phase Acetonitrile:methanol:Tris (89:9.5:1.5) → Methanol:hexane (4:1)
Flow Rate 1.0 mL/min
Detection 440 nm
Retention Time 14.2 ± 0.3 min

Q & A

Basic Research Questions

Q. How is (3S,2'S)-4-Ketomyxol 2'-α-L-fucoside structurally characterized, and what analytical techniques are essential for its identification?

  • Methodological Answer : Structural elucidation requires a combination of nuclear magnetic resonance (NMR) spectroscopy (e.g., 1^1H, 13^13C, and 2D-COSY for glycosidic linkage confirmation) and high-resolution mass spectrometry (HR-MS) to determine molecular formula and fragmentation patterns. X-ray crystallography may resolve stereochemistry in crystalline forms. Comparative analysis with reference spectra from related carotenoid fucosides (e.g., myxol derivatives) is critical .

Q. Which organisms naturally produce (3S,2'S)-4-Ketomyxol 2'-α-L-fucoside, and what is its ecological role?

  • Methodological Answer : The compound is predominantly found in cyanobacteria, including Anabaena sp. PCC 7120 and Nostoc punctiforme PCC 73102. Its production is linked to photoprotection, as it scavenges reactive oxygen species (ROS) generated during photosynthesis. Researchers should culture these strains under high-light stress and quantify carotenoid profiles via HPLC-PDA to confirm its induction .

Q. What is the biosynthetic origin of (3S,2'S)-4-Ketomyxol 2'-α-L-fucoside, and what are its precursor molecules?

  • Methodological Answer : Biosynthesis begins with β-carotene, which undergoes hydroxylation and ketolation (via CrtR/CrtW enzymes) to form 4-ketomyxol. A fucosyltransferase then attaches α-L-fucose to the 2' hydroxyl group. Isotopic labeling of β-carotene in Anabaena cultures, followed by LC-MS tracking, can validate this pathway .

Advanced Research Questions

Q. How do researchers resolve contradictions in proposed biosynthetic pathways for 4-ketomyxol fucosides across cyanobacterial species?

  • Methodological Answer : Discrepancies (e.g., fucose vs. rhamnose modifications) require comparative genomics to identify species-specific glycosyltransferases. Knockout mutants of candidate genes (e.g., crtX homologs) in Anabaena or Nostoc can be analyzed via HPLC and enzymatic assays to confirm substrate specificity .

Q. What experimental strategies optimize the enzymatic synthesis of (3S,2'S)-4-Ketomyxol 2'-α-L-fucoside in vitro?

  • Methodological Answer : Recombinant expression of fucosyltransferases (e.g., from Anabaena) in E. coli enables in vitro glycosylation. Use UDP-α-L-fucose as a donor substrate and 4-ketomyxol as an acceptor. Monitor reactions via TLC or LC-ELSD and characterize products with NMR. Kinetic studies (e.g., KmK_m, VmaxV_{max}) can refine enzyme efficiency .

Q. How can metabolic engineering enhance the production of 4-ketomyxol fucosides in heterologous hosts?

  • Methodological Answer : Co-expression of β-carotene hydroxylase (crtR), ketolase (crtW), and fucosyltransferase genes in Synechocystis or E. coli with optimized fucose biosynthesis pathways (e.g., guaB for GDP-fucose). Use CRISPR-Cas9 to knock out competing pathways (e.g., lycopene cyclase) and flux balance analysis to maximize yield .

Q. What are the challenges in quantifying (3S,2'S)-4-Ketomyxol 2'-α-L-fucoside in complex biological matrices, and how are they addressed?

  • Methodological Answer : Matrix interference from chlorophylls and other carotenoids necessitates solid-phase extraction (SPE) with C18 columns. Quantify via LC-MS/MS using multiple reaction monitoring (MRM) transitions specific to the fucoside (e.g., m/z 743 → 583 for deglycosylation). Internal standards (e.g., deuterated β-carotene) improve accuracy .

Q. How does the glycosylation pattern of 4-ketomyxol influence its interaction with antioxidant enzymes or membrane receptors?

  • Methodological Answer : Compare antioxidant activity of 4-ketomyxol fucoside vs. aglycone using DPPH/ABTS assays. Molecular docking simulations (e.g., AutoDock Vina) can predict binding to ROS-scavenging enzymes (e.g., catalase) or immune receptors. Validate with surface plasmon resonance (SPR) for affinity measurements .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside
Reactant of Route 2
(3S,2'S)-4-Ketomyxol 2'-alpha-L-fucoside

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.